N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(2-naphthyloxy)propanamide

• IUPAC Name: N-[3-[methyl(methylsulfonyl)amino]phenyl]-2-naphthalen-2-yloxypropanamide
• InChI: InChI=1S/C21H22N2O4S/c1-15(27-20-12-11-16-7-4-5-8-17(16)13-20)21(24)22-18-9-6-10-19(14-18)23(2)28(3,25)26/h4-15H,1-3H3,(H,22,24)
• InChI Key: BVDGAPKTSKDGLV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=CC=C1)N(C)S(=O)(=O)C)OC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C21H22N2O4S
• Molecular Weight: 398.5 g/mol

Description

N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(2-naphthyloxy)propanamide is a chemical compound known for its potential therapeutic applications. It belongs to the class of selective androgen receptor modulators (SARMs), which are compounds that selectively target and activate androgen receptors in the body.

Mechanism of Action

The mechanism of action of N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(2-naphthyloxy)propanamide involves its selective binding and activation of androgen receptors in muscle and bone tissues. This leads to an increase in protein synthesis and muscle mass, as well as an increase in bone density. Moreover, it has been found to have a lower risk of androgenic side effects compared to traditional anabolic steroids.
Biochemical and Physiological Effects
N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(2-naphthyloxy)propanamide has been shown to have several biochemical and physiological effects, including an increase in muscle mass and bone density, as well as a decrease in fat mass. It has also been found to improve physical performance and endurance in athletes and bodybuilders. Moreover, it has been found to have a lower risk of androgenic side effects compared to traditional anabolic steroids.

Advantages and Limitations for Lab Experiments

N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(2-naphthyloxy)propanamide has several advantages for lab experiments, including its selective binding and activation of androgen receptors in muscle and bone tissues, as well as its lower risk of androgenic side effects compared to traditional anabolic steroids. However, it also has some limitations, including the need for further studies to determine its long-term safety and efficacy, as well as its potential for abuse in athletes and bodybuilders.

Future Directions

There are several future directions for the study of N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(2-naphthyloxy)propanamide, including its potential therapeutic applications in the treatment of muscle wasting, osteoporosis, and hypogonadism. Further studies are needed to determine its long-term safety and efficacy, as well as its potential for abuse in athletes and bodybuilders. Moreover, there is a need for the development of new and improved N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(2-naphthyloxy)propanamide with higher selectivity and lower risk of androgenic side effects.

Scientific Research Applications

N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(2-naphthyloxy)propanamide has been extensively studied for its potential therapeutic applications in several areas, including muscle wasting, osteoporosis, and hypogonadism. It has been shown to selectively target and activate androgen receptors in muscle and bone tissues, leading to an increase in muscle mass and bone density. Moreover, it has been found to have a lower risk of androgenic side effects compared to traditional anabolic steroids.